Cas no 2320958-07-2 (1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine)

• Product Name: 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine
• CAS No: 2320958-07-2
• MF: C₁₁H₉Cl₂F₂NO
• MW: 280.098067998886
• CID: 5340926
• Update Time: 2025-06-13

1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)(3-(difluoromethyl)azetidin-1-yl)methanone
• (2,5-dichlorophenyl)-[3-(difluoromethyl)azetidin-1-yl]methanone
• 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine

• Inchi： 1S/C11H9Cl2F2NO/c12-7-1-2-9(13)8(3-7)11(17)16-4-6(5-16)10(14)15/h1-3,6,10H,4-5H2
• InChI Key： QWZJPTVKEXMZEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N1CC(C(F)F)C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3

Additional information on 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine

Introduction to 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine (CAS No. 2320958-07-2)

1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2320958-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their versatile applications in drug development. The structural features of 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine, particularly the presence of a 2,5-dichlorobenzoyl group and a difluoromethyl substituent, contribute to its unique chemical properties and potential biological activities.

The 2,5-dichlorobenzoyl moiety introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of active pharmaceutical ingredients (APIs), where precise control over electronic properties is crucial for optimizing drug efficacy. Additionally, the difluoromethyl group is a common pharmacophore in modern drug discovery, known to enhance metabolic stability and binding interactions with biological targets. These structural elements make 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for novel therapeutic agents. Azetidine rings are five-membered heterocycles that mimic the piperazine scaffold, which is widely present in biologically active molecules. The incorporation of functional groups such as the 2,5-dichlorobenzoyl and difluoromethyl units into azetidine derivatives can lead to compounds with enhanced pharmacological properties. For instance, studies have shown that modifications at the 3-position of azetidine can significantly alter the biological activity of the molecule, making it an attractive target for structure-activity relationship (SAR) studies.

Current research in the field of medicinal chemistry increasingly emphasizes the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine structure presents an interesting framework for designing inhibitors due to its ability to interact with biological targets through both hydrophobic and electrostatic interactions. The 2,5-dichlorobenzoyl group can engage in π-stacking interactions with aromatic residues in protein binding pockets, while the difluoromethyl group can contribute to hydrophobic complementarity. Such features are critical for achieving high affinity and selectivity in drug design.

One of the most compelling aspects of 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a pivotal role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of this compound make it a suitable candidate for inhibiting kinases by competing with ATP for binding at the enzyme's active site. Preliminary computational studies suggest that modifications to the azetidine core can fine-tune binding interactions with kinase domains.

Furthermore, the presence of both electron-withdrawing and hydrophobic groups in 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine allows for tunable physicochemical properties such as solubility and metabolic stability. These properties are essential for ensuring that a drug candidate reaches its target site effectively and remains active long enough to exert its therapeutic effect. In drug discovery pipelines, compounds with favorable physicochemical profiles are more likely to progress into clinical development. The unique combination of structural features in this compound positions it as a valuable asset in ongoing research efforts.

Recent advances in synthetic methodologies have also facilitated the exploration of novel derivatives of 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient functionalization at multiple sites within the molecule. This flexibility allows researchers to systematically modify key pharmacophoric elements while maintaining overall structural integrity. Such synthetic approaches are crucial for generating libraries of compounds that can be screened for biological activity.

The biological evaluation of 1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine has revealed promising preliminary results. In vitro assays have demonstrated that certain derivatives exhibit inhibitory activity against specific kinases at low micromolar concentrations. These findings underscore the potential of this scaffold as a basis for developing novel kinase inhibitors. However, further studies are needed to optimize potency, selectivity, and pharmacokinetic properties before moving into preclinical testing.

In conclusion,1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine (CAS No. 2320958-07-2) represents an intriguing compound with significant therapeutic potential. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative small-molecule drugs targeting various diseases. As research continues to uncover new applications for azetidine derivatives,1-(2,5-dichlorobenzoyl)-3-(difluoromethyl)azetidine is likely to play an important role in future drug discovery efforts.